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Compound of Interest

Compound Name: (Rac)-Telinavir

Cat. No.: B14150306 Get Quote

(Rac)-Telinavir is a chemical compound intended for laboratory research purposes. Due to its

potential hazards, particularly its toxicity to aquatic life, it is imperative that proper disposal

procedures are strictly followed to ensure the safety of laboratory personnel and protect the

environment.

Disposal of (Rac)-Telinavir must always be conducted in accordance with prevailing country,

federal, state, and local regulations.[1] This guide provides essential safety and logistical

information based on available safety data sheets and general laboratory chemical handling

protocols.

Hazard Profile and Safety Data
(Rac)-Telinavir is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1] This high aquatic toxicity is a critical factor in determining the appropriate

disposal route, strictly prohibiting its release into the sanitary sewer system.
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Hazard
Classification

GHS Code Description Citation

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.
[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life.
[1]

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects.

[1]

Step-by-Step Disposal Protocol
The mandated disposal method for (Rac)-Telinavir is through an approved chemical waste

disposal plant.[1] Under no circumstances should it be disposed of down the drain or in regular

solid waste.

Personal Protective Equipment (PPE)
Before handling (Rac)-Telinavir waste, ensure you are wearing appropriate PPE, including:

Safety glasses or face shield[2]

Chemical-resistant gloves[2]

Protective clothing, such as a lab coat[2]

Waste Segregation and Collection
Isolate Waste Streams: Do not mix (Rac)-Telinavir waste with non-hazardous materials or

other incompatible chemical wastes.[3][4]

Designated Container: Collect all waste containing (Rac)-Telinavir—including unused

product, contaminated solutions, and disposable labware (e.g., pipette tips, vials)—in a

dedicated, leak-proof hazardous waste container.[3][5]
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Container Management: For liquid waste, leave approximately 10% headspace in the

container to allow for vapor expansion.[5] Keep solid and liquid waste in separate containers.

[5]

Labeling and Storage
Clear Labeling: The waste container must be clearly and accurately labeled. The label

should include:

The words "Hazardous Waste"

The full chemical name: "(Rac)-Telinavir"

Associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment")

Secure Storage: Store the sealed waste container in a designated, supervised, and well-

ventilated area away from regular lab activity until it is collected.[5]

Final Disposal
Professional Disposal: Arrange for the collection of the hazardous waste container through

your institution's Environmental Health & Safety (EHS) department or a licensed hazardous

waste disposal contractor.[6][7]

Prohibited Methods:

DO NOT dispose of (Rac)-Telinavir down the drain.[1][8] Its high aquatic toxicity can

damage ecosystems.

DO NOT dispose of (Rac)-Telinavir in the general trash.[5]

Accidental Spill and Release Protocol
In the event of a spill, the generated cleanup material must be treated as hazardous waste.

Evacuate and Ventilate: Ensure the area is well-ventilated.[2]

Contain Spill: Prevent further leakage and keep the product away from drains or water

courses.[1]
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Absorb and Collect: Absorb liquid spills with an inert, liquid-binding material such as

diatomite or universal binders.[1] Sweep up the absorbed material and place it into a

designated hazardous waste container.[2]

Decontaminate: Scrub the affected surfaces and equipment with alcohol.[1]

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous waste according to the procedures outlined above.[1]

Disposal Workflow Diagram
The following diagram outlines the correct logical workflow for the disposal of (Rac)-Telinavir
waste.
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Caption: Workflow for the proper disposal of (Rac)-Telinavir waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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